Cas no 2361636-30-6 (Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid)

• Product Name: Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid
• CAS No: 2361636-30-6
• MF: C₁₃H₁₇F₃N₂O₄
• MW: 322.280294179916
• CID: 6207248
• PubChem ID: 139026838
• Update Time: 2025-06-08

Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid
• EN300-7433084
• 2361636-30-6
• Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate;2,2,2-trifluoroacetic acid
• Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid

• Inchi： 1S/C11H16N2O2.C2HF3O2/c1-11(2,3)15-10(14)8-4-5-9(6-12)13-7-8;3-2(4,5)1(6)7/h4-5,7H,6,12H2,1-3H3;(H,6,7)
• InChI Key： FHWZPOUNWZOFCL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C(C1=CN=C(CN)C=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.11404151g/mol
• Monoisotopic Mass: 322.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Additional information on Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid

Comprehensive Overview of Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid (CAS No. 2361636-30-6)

Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid is a specialized chemical compound with significant applications in pharmaceutical and organic synthesis. Its CAS number, 2361636-30-6, uniquely identifies this compound in global databases. The combination of a pyridine core with an aminomethyl group and a tert-butyl ester makes it a versatile intermediate for drug discovery and material science. Researchers and industries value this compound for its reactivity and potential in creating novel bioactive molecules.

The growing interest in pyridine derivatives and carboxylate esters has placed compounds like Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate at the forefront of modern chemistry. With the rise of AI-driven drug design and green chemistry, this compound aligns with trends such as sustainable synthesis and high-throughput screening. Its trifluoroacetic acid salt form enhances solubility, a critical factor for applications in aqueous environments. This adaptability makes it a popular choice for researchers exploring kinase inhibitors or peptide coupling agents.

One of the most searched questions regarding this compound is: "What are the synthetic routes for Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate?" The answer lies in multi-step organic reactions, often starting from commercially available pyridine precursors. The tert-butyl ester group provides steric protection during synthesis, while the aminomethyl moiety allows for further functionalization. Such details are crucial for chemists optimizing yield and purity in lab-scale or industrial production.

Another trending topic is the compound’s role in metal-organic frameworks (MOFs) and catalysis. The pyridine nitrogen can coordinate with metals, enabling applications in heterogeneous catalysis or sensor development. This interdisciplinary potential has sparked discussions in forums and research papers, particularly around renewable energy and carbon capture technologies. Users searching for "CAS 2361636-30-6 applications" will find these cutting-edge uses increasingly relevant.

From a safety perspective, proper handling of Tert-butyl 6-(aminomethyl)pyridine-3-carboxylate; trifluoroacetic acid requires standard laboratory precautions. While not classified as hazardous under normal conditions, its trifluoroacetic acid component necessitates pH-neutralization protocols. This aligns with broader industry demands for safety data sheets (SDS) and regulatory compliance, frequently searched terms in chemical procurement.

In summary, CAS 2361636-30-6 represents a bridge between traditional organic chemistry and emerging scientific fields. Its structural features cater to demands for custom synthesis and molecular diversity, addressing queries like "How to modify pyridine-based compounds?" or "Trifluoroacetic acid salts in drug formulation." As research evolves, this compound’s profile will continue to expand across journals and patent applications.